Cas no 2227745-23-3 (methyl 4-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2227745-23-3
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 6133675
• PubChem ID: 165611345
• Update Time: 2025-10-28

methyl 4-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate
• methyl 4-[(1R)-1-hydroxyethyl]-1-methyl-1H-pyrazole-3-carboxylate
• 2227745-23-3
• EN300-1739694

• Inchi： 1S/C8H12N2O3/c1-5(11)6-4-10(2)9-7(6)8(12)13-3/h4-5,11H,1-3H3/t5-/m1/s1
• InChI Key： GPOFHQNOBZYPNK-RXMQYKEDSA-N
• SMILES： O[C@H](C)C1=CN(C)N=C1C(=O)OC

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 4-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate

Methyl 4-(1R)-1-Hydroxyethyl-1-Methyl-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

The compound Methyl 4-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2227745-23-3) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds and pharmaceutical intermediates. This compound belongs to the class of pyrazole derivatives, which have garnered substantial attention due to their diverse biological activities and applications in drug discovery.

Pyrazoles are five-membered heterocycles containing two adjacent nitrogen atoms, and they are known for their stability and versatility in chemical modifications. The methyl ester group in this compound adds to its reactivity and solubility properties, making it a valuable precursor for further functionalization. Recent studies have highlighted the potential of pyrazole derivatives in anti-inflammatory, antitumor, and antimicrobial activities, underscoring the importance of understanding the synthesis and properties of such compounds.

The synthesis of Methyl 4-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is often achieved through the cyclization of suitable precursors under specific reaction conditions, such as acidic or basic environments. The stereochemistry at the (1R) position is critical for determining the compound's biological activity, as stereochemical variations can significantly influence molecular interactions with target proteins.

Recent advancements in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure Methyl 4-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate, which is essential for studying its pharmacokinetic properties and bioavailability. Researchers have also explored various substitution patterns on the pyrazole ring to enhance its binding affinity to specific receptors or enzymes, leading to improved therapeutic potential.

In terms of applications, Methyl 4-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate serves as a key intermediate in the synthesis of more complex molecules, such as peptide mimetics and small molecule inhibitors. Its ability to undergo nucleophilic substitution reactions makes it a versatile building block in medicinal chemistry. For instance, the ester group can be converted into other functional groups, such as amides or acids, to tailor the compound's properties for specific biological targets.

Moreover, computational studies have played a pivotal role in elucidating the structure-function relationships of this compound. Molecular modeling techniques have provided insights into its three-dimensional conformation and interactions with biomolecules, aiding in the design of more potent analogs. These studies have also highlighted the importance of hydrogen bonding and hydrophobic interactions in determining its bioactivity.

From an environmental standpoint, understanding the degradation pathways and ecotoxicological effects of Methyl 4-(1R)-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate is crucial for ensuring sustainable practices in its production and use. Recent research has focused on developing eco-friendly synthetic routes that minimize waste generation and utilize renewable resources.

In conclusion, Methyl 4-(1R)-hydroxyethyl-methoxycarbonylpyrazole (CAS No. 2227745-23-) stands as a testament to the ongoing advancements in organic synthesis and drug discovery. Its unique structural features and versatile reactivity make it an invaluable tool for researchers aiming to develop novel therapeutic agents with enhanced efficacy and selectivity.